![molecular formula C15H20N2O2 B5718274 N-isobutyl-3-(methacryloylamino)benzamide](/img/structure/B5718274.png)
N-isobutyl-3-(methacryloylamino)benzamide
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Overview
Description
N-isobutyl-3-(methacryloylamino)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as drug delivery, polymer chemistry, and materials science. This compound is also known by the name of IBMAA and is a derivative of methacrylamide.
Mechanism of Action
The mechanism of action of N-isobutyl-3-(methacryloylamino)benzamide is not fully understood. However, it is believed that the compound can interact with cell membranes and enter the cells through endocytosis. Once inside the cells, the nanoparticles can release the drug and induce cell death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and biocompatibility in vitro and in vivo studies. The compound does not induce significant inflammation or immune response in animal models. However, further studies are needed to fully understand the long-term effects of the compound on the body.
Advantages and Limitations for Lab Experiments
The advantages of using N-isobutyl-3-(methacryloylamino)benzamide in lab experiments include its ability to form stable nanoparticles, its biocompatibility, and its potential for targeted drug delivery. However, the limitations include the complex synthesis process and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-isobutyl-3-(methacryloylamino)benzamide. One direction is to optimize the synthesis process to make it more efficient and cost-effective. Another direction is to study the compound's potential applications in other fields such as gene therapy and imaging. Additionally, further studies are needed to fully understand the compound's mechanism of action and long-term effects on the body.
Synthesis Methods
The synthesis of N-isobutyl-3-(methacryloylamino)benzamide is a multi-step process that involves the reaction of isobutylamine with 3-(methacryloylamino)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography or recrystallization methods.
Scientific Research Applications
N-isobutyl-3-(methacryloylamino)benzamide has been extensively studied for its potential applications in drug delivery systems. It has been shown to be an effective carrier for hydrophobic drugs such as paclitaxel and doxorubicin. The compound can form self-assembled nanoparticles that can encapsulate the drug and protect it from degradation. These nanoparticles can also target specific cells or tissues due to their surface properties.
properties
IUPAC Name |
3-(2-methylprop-2-enoylamino)-N-(2-methylpropyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-10(2)9-16-15(19)12-6-5-7-13(8-12)17-14(18)11(3)4/h5-8,10H,3,9H2,1-2,4H3,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVPKPCHGDNAAEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=CC(=CC=C1)NC(=O)C(=C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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